![molecular formula C7H7BrN2 B2536025 4-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine CAS No. 1617514-93-8](/img/structure/B2536025.png)
4-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine
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Overview
Description
“4-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine” is a nitrogen-containing heterocyclic compound . It has the empirical formula C7H5BrN2 and a molecular weight of 197.03 . The compound is solid in form .
Molecular Structure Analysis
The molecular structure of “this compound” includes a pyrrole ring and a pyrazine ring . The SMILES string representation of the molecule is BrC1=CN=CC2=C1C=CN2 .
Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, it’s worth noting that pyrrolopyrazine derivatives have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .
Physical And Chemical Properties Analysis
“this compound” is a solid compound . It has a molecular weight of 197.03 . The compound should be stored in a refrigerator .
Scientific Research Applications
Chemical Synthesis and Derivative Formation
- The bromination of pyrrolo[1, 2-a]pyrazine and pyrrazolo[1, 2-a]pyridine yields 1,3-dibromo and 1-bromo derivatives, aligning with frontier-electron density calculations. This study analyzes the NMR spectra of these compounds in detail (Paudler & Dunham, 1965).
- A pyrido[3',2':4,5]pyrrolo[1,2-c]pyrimidine derivative, important in the synthesis of natural alkaloid variolin B, was synthesized from protected 3-bromo-2-(bromomethyl)-4-methoxypyrrolo[2,3-b]pyridine, demonstrating the utility of these compounds in complex organic syntheses (Baeza et al., 2010).
Biological and Pharmacological Research
- Pyrrolo[3,4-c]pyridine derivatives, a structurally similar group, have been extensively studied for their analgesic, sedative, antidiabetic, antimycobacterial, antiviral, and antitumor activities. This highlights the broad spectrum of pharmacological properties associated with pyrrolo[2,3-c]pyridine and its derivatives (Wójcicka & Redzicka, 2021).
Electrophilic Substitution Reactions
- Research on 2-t-butyl- and 2-phenyl-1-pyrroline 1-oxides undergoing bromination has relevance to the study of 4-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine, as it provides insights into the behavior of similar compounds in electrophilic substitution reactions (Black & Blackman, 1979).
Synthesis of Complex Heterocycles
- The regioselective bromination of thieno[2,3-b]pyridine, closely related to pyrrolo[2,3-c]pyridine, demonstrates the potential of such brominated compounds as building blocks in drug discovery research (Lucas et al., 2015).
Safety and Hazards
Future Directions
The pyrrolopyrazine structure, which is similar to “4-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridine”, is an attractive scaffold for drug discovery research . Therefore, the synthetic methods and biological activities of pyrrolopyrazine derivatives discussed in this paper will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various cellular targets, influencing cell proliferation and apoptosis .
Mode of Action
It has been observed that similar compounds can inhibit cell proliferation and induce apoptosis .
Biochemical Pathways
Related compounds have been found to influence pathways related to cell proliferation, apoptosis, and migration .
Result of Action
In vitro studies have shown that similar compounds can inhibit cell proliferation and induce apoptosis . These compounds have also been observed to significantly inhibit the migration and invasion of certain cell types .
properties
IUPAC Name |
4-bromo-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2/c8-6-3-9-4-7-5(6)1-2-10-7/h3-4,10H,1-2H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOVXCDZTQUXRDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2=CN=CC(=C21)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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